Cas no 2172605-33-1 (4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid)

• Product Name: 4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid
• CAS No: 2172605-33-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6040423
• PubChem ID: 165790894
• Update Time: 2025-05-23

4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid
• 2172605-33-1
• EN300-1630129

• Inchi： 1S/C10H17NO4/c12-8(13)9(1-4-11-5-2-9)10(14)3-6-15-7-10/h11,14H,1-7H2,(H,12,13)
• InChI Key： UOYREEGIBNCBOR-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C(=O)O)CCNCC1)O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 78.8Ų

Additional information on 4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid

Research Brief on 4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid (CAS: 2172605-33-1)

4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid (CAS: 2172605-33-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a piperidine ring with a hydroxyoxolane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

The synthesis of 4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid involves multi-step organic reactions, with recent advancements highlighting improved yield and purity. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity. The compound's stability under physiological conditions has also been a subject of investigation, with preliminary data suggesting favorable pharmacokinetic properties.

In terms of pharmacological activity, 4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid has demonstrated inhibitory effects on specific enzymatic targets implicated in inflammatory and neurodegenerative diseases. Recent in vitro studies have shown that the compound exhibits moderate to high affinity for certain receptors, making it a candidate for further optimization. Molecular docking simulations have provided insights into its binding modes, which could guide future structure-activity relationship (SAR) studies.

One of the most exciting developments is the compound's potential application in central nervous system (CNS) disorders. Preclinical studies have indicated that 4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid can cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapeutics. Additionally, its low toxicity profile in animal models suggests a favorable safety margin for further development.

Despite these promising findings, challenges remain. The compound's solubility and bioavailability need further optimization to enhance its therapeutic efficacy. Researchers are also exploring derivatives and prodrugs to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this compound into clinical trials.

In conclusion, 4-(3-hydroxyoxolan-3-yl)piperidine-4-carboxylic acid (CAS: 2172605-33-1) represents a promising scaffold in medicinal chemistry with potential applications in inflammation and CNS disorders. Continued research is essential to fully elucidate its mechanism of action and therapeutic potential. This brief highlights the latest advancements and underscores the importance of interdisciplinary collaboration in advancing this compound toward clinical applications.